2-(4-chlorophenyl)-2-oxoethyl 2-(trifluoromethyl)benzoate

• IUPAC Name: [2-(4-chlorophenyl)-2-oxoethyl] 2-(trifluoromethyl)benzoate
• InChI: InChI=1S/C16H10ClF3O3/c17-11-7-5-10(6-8-11)14(21)9-23-15(22)12-3-1-2-4-13(12)16(18,19)20/h1-8H,9H2
• InChI Key: ZDUDOPYECGFONE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)OCC(=O)C2=CC=C(C=C2)Cl)C(F)(F)F
• Molecular Formula: C16H10ClF3O3
• Molecular Weight: 342.69 g/mol

Description

2-(4-chlorophenyl)-2-oxoethyl 2-(trifluoromethyl)benzoate, also known as CTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-2-oxoethyl 2-(trifluoromethyl)benzoate is not fully understood. However, it has been reported to interact with the cell membrane and disrupt its structure. 2-(4-chlorophenyl)-2-oxoethyl 2-(trifluoromethyl)benzoate has also been shown to inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase.
Biochemical and Physiological Effects:
2-(4-chlorophenyl)-2-oxoethyl 2-(trifluoromethyl)benzoate has been reported to have both biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms such as bacteria and fungi. 2-(4-chlorophenyl)-2-oxoethyl 2-(trifluoromethyl)benzoate has also been reported to have anti-inflammatory and analgesic effects. However, further studies are needed to fully understand the biochemical and physiological effects of 2-(4-chlorophenyl)-2-oxoethyl 2-(trifluoromethyl)benzoate.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(4-chlorophenyl)-2-oxoethyl 2-(trifluoromethyl)benzoate in lab experiments is its high purity and yield. 2-(4-chlorophenyl)-2-oxoethyl 2-(trifluoromethyl)benzoate is also relatively easy to synthesize, making it a cost-effective option. However, one of the limitations of using 2-(4-chlorophenyl)-2-oxoethyl 2-(trifluoromethyl)benzoate is its potential toxicity. 2-(4-chlorophenyl)-2-oxoethyl 2-(trifluoromethyl)benzoate has been reported to have cytotoxic effects on certain cell lines, and caution should be taken when handling this compound.

Future Directions

There are many future directions for the study of 2-(4-chlorophenyl)-2-oxoethyl 2-(trifluoromethyl)benzoate. One potential area of research is the development of new drugs based on the antimicrobial and antiviral properties of 2-(4-chlorophenyl)-2-oxoethyl 2-(trifluoromethyl)benzoate. 2-(4-chlorophenyl)-2-oxoethyl 2-(trifluoromethyl)benzoate could also be used as a building block in the synthesis of new materials with unique properties. In chemical biology, 2-(4-chlorophenyl)-2-oxoethyl 2-(trifluoromethyl)benzoate could be used to study the interaction of proteins and lipids in cells. Further studies are also needed to fully understand the mechanism of action and biochemical and physiological effects of 2-(4-chlorophenyl)-2-oxoethyl 2-(trifluoromethyl)benzoate.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-2-oxoethyl 2-(trifluoromethyl)benzoate involves the reaction between 4-chlorobenzoyl chloride and 2-(trifluoromethyl)phenol in the presence of a base such as sodium hydroxide. The resulting product is then treated with oxalyl chloride and triethylamine to yield 2-(4-chlorophenyl)-2-oxoethyl 2-(trifluoromethyl)benzoate. This method has been reported to have a high yield and purity.

Scientific Research Applications

2-(4-chlorophenyl)-2-oxoethyl 2-(trifluoromethyl)benzoate has been studied for its potential applications in various fields such as drug development, material science, and chemical biology. It has been reported to have antimicrobial, antifungal, and antiviral properties, making it a potential candidate for the development of new drugs. 2-(4-chlorophenyl)-2-oxoethyl 2-(trifluoromethyl)benzoate has also been used as a building block in the synthesis of various organic materials such as polymers and dendrimers. In chemical biology, 2-(4-chlorophenyl)-2-oxoethyl 2-(trifluoromethyl)benzoate has been used as a fluorescent probe to study the binding of proteins and lipids in cells.